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Compound of Interest

Compound Name: Fludioxonil

Cat. No.: B1672872 Get Quote

Compiled for researchers, scientists, and drug development professionals, this document

provides comprehensive application notes and protocols for the use of fludioxonil in
controlling turfgrass diseases. It summarizes key quantitative data, outlines experimental

methodologies, and visualizes critical pathways and workflows to facilitate further research and

development.

Fludioxonil is a broad-spectrum phenylpyrrole fungicide widely utilized in turfgrass

management for its efficacy against a range of fungal pathogens.[1][2] Its unique mode of

action targets fungal cells, disrupting osmotic regulation and leading to cell death.[3] This

document synthesizes data from various sources to provide a detailed overview of its

application.

Quantitative Data Summary: Application Rates and
Efficacy
The following tables summarize the recommended application rates of fludioxonil for the

control of various turfgrass diseases. Rates can vary based on the target disease, disease

pressure, and turfgrass species.[4]

Table 1: Fludioxonil Application Rates for Common Turfgrass Diseases

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1672872?utm_src=pdf-interest
https://www.benchchem.com/product/b1672872?utm_src=pdf-body
https://www.benchchem.com/product/b1672872?utm_src=pdf-body
https://www.chemicalbook.com/article/fludioxonil-versatile-fungal-control-agent-and-unique-mode-of-action.htm
https://www.agrogreat.com/Exploring-The-Efficacy-of-Fludioxonil-As-A-Seed-Treatment-to-Prevent-Disease.html
https://www.albaugh.com/docs/unitedstateslibraries/default-document-library/asp_fludioxonilsc_pib_web2.pdf?sfvrsn=4270c1c_3
https://www.benchchem.com/product/b1672872?utm_src=pdf-body
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Fludioxonil_SC_Label1fe.pdf
https://www.benchchem.com/product/b1672872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target
Disease

Product
Example

Active
Ingredient

Application
Rate (fl. oz.
per 1000 sq
ft)

Application
Interval
(days)

Remarks

Brown Patch

(Rhizoctonia

solani)

Medallion SC Fludioxonil 1.0 - 2.0 7 - 14

Apply when

conditions

are favorable

for disease

development.

Use the

higher rate

and shorter

interval under

high disease

pressure.[4]

[5]

Dollar Spot

(Sclerotinia

homoeocarpa

)

Medallion SC Fludioxonil 1.0 - 2.0 7 - 14

Begin

applications

prior to or in

the early

stages of

disease

development.

[5]

Anthracnose

(Colletotrichu

m

graminicola)

Medallion SC Fludioxonil 1.0 - 2.0 14 - 28

Best used as

a

preventative

application.

Pink Snow

Mold

(Microdochiu

m nivale)

Medallion SC Fludioxonil 2.0 - 4.0 See Remarks Apply in late

fall before

snow cover.

Often used in

tank-mixes

for broader
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spectrum

control.[3]

Gray Snow

Mold

(Typhula

spp.)

Medallion SC Fludioxonil 2.0 - 4.0 See Remarks

Apply in late

fall before

snow cover.

Tank-mixing

with other

fungicides is

recommende

d for optimal

control.[3]

Leaf and

Sheath Spot

(Waitea

circinata)

Fludioxonil

SC
Fludioxonil 1.0 - 2.0 7 - 14

For best

control, use

as a

component of

a preventive

disease

control

program.[4]

Table 2: Tank Mixtures and Combination Products Containing Fludioxonil

Product Name Active Ingredients Target Diseases
Application Rate
(fl. oz. per 1000 sq
ft)

Instrata

Propiconazole +

Chlorothalonil +

Fludioxonil

Broad spectrum,

including winter

diseases

5.0 - 11.0

Headway

Azoxystrobin +

Propiconazole (often

tank-mixed with

Fludioxonil)

Microdochium patch,

Typhula blight

See product label for

tank-mix rates
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Note: Always consult the product label for specific application rates, intervals, and safety

precautions.[4]

Experimental Protocols
Detailed experimental protocols are crucial for the evaluation of fungicide efficacy. Below are

generalized methodologies for key experiments based on common practices in turfgrass

pathology research.

In Vitro Fungicide Sensitivity Assay
This protocol is designed to determine the baseline sensitivity of a fungal pathogen to

fludioxonil.

Isolate Preparation: Culture the target fungal pathogen (e.g., Sclerotinia homoeocarpa) on a

suitable growth medium like potato dextrose agar (PDA).

Fungicide Stock Solution: Prepare a stock solution of analytical grade fludioxonil in a

suitable solvent (e.g., acetone or dimethyl sulfoxide).

Amended Media Preparation: Serially dilute the fludioxonil stock solution and amend

molten PDA to achieve a range of final concentrations (e.g., 0, 0.001, 0.01, 0.1, 1, and 10

μg/ml).

Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the margin of an actively

growing fungal colony onto the center of each fungicide-amended and control plate.

Incubation: Incubate the plates in the dark at an optimal temperature for the specific

pathogen (e.g., 25°C).

Data Collection: Measure the colony diameter at regular intervals until the colony on the

control plate reaches the edge of the plate.

Data Analysis: Calculate the effective concentration that inhibits 50% of mycelial growth

(EC50) using probit or log-logistic analysis.[6]

Field Efficacy Trial
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This protocol outlines a typical field trial to evaluate the performance of fludioxonil under real-

world conditions.

Site Selection and Plot Establishment: Select a turfgrass area with a history of the target

disease. Delineate experimental plots (e.g., 1m x 2m) with buffer zones between plots.

Treatment Application:

Calibrate a backpack sprayer to deliver a precise volume of spray solution (e.g., 2 gallons

per 1000 sq ft).

Prepare the fludioxonil spray solution according to the desired application rate.

Apply the treatments uniformly to the designated plots. Include an untreated control for

comparison.

Disease Induction (if necessary): In the absence of natural infection, plots may be inoculated

with the target pathogen.

Irrigation and Maintenance: Manage the trial area according to standard turfgrass

maintenance practices, ensuring adequate moisture for disease development. Avoid

irrigation immediately after application to allow the fungicide to dry on the foliage.[4]

Disease Assessment:

Visually assess disease severity at regular intervals using a rating scale (e.g., percentage

of plot area affected).

Turfgrass quality can also be assessed on a 1-9 scale, where 1 is dead turf and 9 is

excellent turf.

Data Analysis: Analyze the disease severity and turf quality data using appropriate statistical

methods (e.g., ANOVA and mean separation tests) to determine the efficacy of the

treatments.

Visualizations
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The following diagrams illustrate the mechanism of action of fludioxonil, a typical experimental

workflow, and the logical relationships influencing its application.
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Start: Define Research Question
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(In Vitro / Field)
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(Fungal Isolates, Fungicide Solutions)
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(Inoculation, Treatment Application)
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(EC50, ANOVA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1672872#fludioxonil-application-rates-
for-turfgrass-disease-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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